Cas no 58885-35-1 (L-Cysteine, S-(triphenylmethyl)-, methyl ester)
58885-35-1 structure
Product Name:L-Cysteine, S-(triphenylmethyl)-, methyl ester
CAS No:58885-35-1
MF:C23H23NO2S
MW:377.499224901199
CID:340531
PubChem ID:10429690
Update Time:2025-04-19
L-Cysteine, S-(triphenylmethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- L-Cysteine, S-(triphenylmethyl)-, methyl ester
- L-Cys(Trt)-OMe
- SCHEMBL3439368
- Methyl S-trityl-L-cysteinate
- (2R)-2-Amino-3-tritylsulfanyl-propionic acid methyl ester
- DXUZZMIANHJYIU-NRFANRHFSA-N
- (R)-methyl 2-amino-3-(tritylthio)propanoate
- 58885-35-1
- BDBM23812
- methyl (2R)-2-amino-3-[(triphenylmethyl)sulfanyl]propanoate
- CHEMBL232728
- H2N-Cys(Trt)-OMe
-
- Inchi: 1S/C23H23NO2S/c1-26-22(25)21(24)17-27-23(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-16,21H,17,24H2,1H3/t21-/m0/s1
- InChI Key: DXUZZMIANHJYIU-NRFANRHFSA-N
- SMILES: S(C[C@@H](C(=O)OC)N)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 377.14495015g/mol
- Monoisotopic Mass: 377.14495015g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 77.6Ų
L-Cysteine, S-(triphenylmethyl)-, methyl ester Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
58885-35-1 (L-Cysteine, S-(triphenylmethyl)-, methyl ester) Related Products
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